Cas no 1058491-58-9 (3,4,5-triethoxy-N-[(thiophen-3-yl)methyl]benzamide)

• Product Name: 3,4,5-triethoxy-N-[(thiophen-3-yl)methyl]benzamide
• CAS No: 1058491-58-9
• MF: C₁₈H₂₃NO₄S
• MW: 349.444524049759
• CID: 6039423
• PubChem ID: 25854030
• Update Time: 2025-05-28

3,4,5-triethoxy-N-[(thiophen-3-yl)methyl]benzamide Chemical and Physical Properties

Names and Identifiers

• 3,4,5-triethoxy-N-[(thiophen-3-yl)methyl]benzamide
• 3,4,5-triethoxy-N-(thiophen-3-ylmethyl)benzamide
• Z407335104
• F5103-0074
• 1058491-58-9
• VU0635839-1
• AKOS008126315

• Inchi： 1S/C18H23NO4S/c1-4-21-15-9-14(10-16(22-5-2)17(15)23-6-3)18(20)19-11-13-7-8-24-12-13/h7-10,12H,4-6,11H2,1-3H3,(H,19,20)
• InChI Key： YWFLIQCAAPYTQM-UHFFFAOYSA-N
• SMILES： C(NCC1C=CSC=1)(=O)C1=CC(OCC)=C(OCC)C(OCC)=C1

Computed Properties

• Exact Mass: 349.13477939g/mol
• Monoisotopic Mass: 349.13477939g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 9
• Complexity: 366
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 85Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on 3,4,5-triethoxy-N-[(thiophen-3-yl)methyl]benzamide

Comprehensive Overview of 3,4,5-Triethoxy-N-[(thiophen-3-yl)methyl]benzamide (CAS No. 1058491-58-9)

3,4,5-Triethoxy-N-[(thiophen-3-yl)methyl]benzamide (CAS No. 1058491-58-9) is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in pharmaceutical and material science research. This benzamide derivative features a unique molecular structure combining a triethoxybenzene core with a thiophene moiety, making it a subject of interest for researchers exploring novel bioactive molecules and functional materials.

The compound's structural characteristics, particularly the presence of both ethoxy groups and a thiophene ring, contribute to its diverse physicochemical properties. These features have led to investigations into its potential as a building block for drug discovery, with particular focus on its hydrogen-bonding capacity and lipophilicity profile. Recent studies in medicinal chemistry have highlighted similar benzamide derivatives as promising scaffolds for targeting various biological pathways.

In the context of current research trends, 3,4,5-Triethoxy-N-[(thiophen-3-yl)methyl]benzamide aligns with several hot topics in scientific exploration. The growing interest in heterocyclic compounds for therapeutic development and the search for new chemical entities with improved bioavailability have made this compound particularly relevant. Its thiophene-containing structure is especially noteworthy, as thiophene derivatives continue to show promise in areas ranging from antimicrobial agents to organic electronics.

From a synthetic chemistry perspective, the preparation of CAS No. 1058491-58-9 involves carefully controlled reactions to introduce the triethoxy substituents while maintaining the integrity of the thiophene-methyl linkage. The compound's purity and stability have been confirmed through advanced analytical techniques including HPLC, NMR spectroscopy, and mass spectrometry, ensuring its suitability for research applications.

The potential applications of 3,4,5-Triethoxy-N-[(thiophen-3-yl)methyl]benzamide extend beyond pharmaceutical research. Materials scientists have shown interest in similar compounds for their possible use in organic semiconductors and conductive polymers. The combination of electron-rich thiophene and benzene rings in the molecular structure suggests possible utility in developing new materials for optoelectronic devices.

Quality control and characterization of CAS No. 1058491-58-9 are critical aspects for researchers working with this compound. Standard analytical data typically includes confirmation of molecular weight (theoretical 349.42 g/mol), melting point range, and solubility profile in common organic solvents. These parameters are essential for researchers to properly incorporate this compound into their experimental designs.

As research into benzamide derivatives continues to expand, compounds like 3,4,5-Triethoxy-N-[(thiophen-3-yl)methyl]benzamide are becoming increasingly valuable tools for scientific investigation. The compound's balanced properties between aromatic character and aliphatic flexibility make it particularly interesting for structure-activity relationship studies in medicinal chemistry programs.

Safety considerations for handling 3,4,5-Triethoxy-N-[(thiophen-3-yl)methyl]benzamide follow standard laboratory protocols for organic compounds. While not classified as hazardous, proper personal protective equipment including gloves and eye protection is recommended when working with this material, as with any fine chemical substance.

The future research directions for CAS No. 1058491-58-9 may include exploration of its biological activity profile, optimization of its physical properties for specific applications, and investigation of its potential as a precursor for more complex molecular architectures. The compound's modular structure lends itself well to synthetic modification, offering numerous possibilities for derivative development.

For researchers sourcing 3,4,5-Triethoxy-N-[(thiophen-3-yl)methyl]benzamide, it's important to verify the supplier's analytical data and quality control measures. The compound is typically supplied as a white to off-white crystalline powder, with purity specifications that may vary depending on the intended application. Storage recommendations generally include protection from moisture and maintenance at room temperature or below.

In conclusion, 3,4,5-Triethoxy-N-[(thiophen-3-yl)methyl]benzamide (CAS No. 1058491-58-9) represents an interesting example of contemporary organic chemistry with potential across multiple research domains. Its well-defined structure and the growing scientific interest in similar compounds ensure its continued relevance in chemical and pharmaceutical research landscapes.